BENGHE Foundational & Exploratory

Check Availability & Pricing

Azido-PEG35-amine applications in biomedical
research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Azido-PEG35-amine

Cat. No.: B605821

Introduction: The Architecture of a Versatile
Linker

Azido-PEG35-amine is a heterobifunctional crosslinking reagent playing a pivotal role in
modern bioconjugation and drug delivery. Its linear structure is defined by three key
components: a terminal azide group (Ns), a primary amine group (-NHz), and a discrete
polyethylene glycol (PEG) chain composed of 35 ethylene glycol units.[1] This specific
architecture makes it a powerful tool for covalently linking two different molecules with high
precision and control.

The PEG chain, being a highly hydrophilic and biocompatible polymer, imparts favorable
properties to the molecules it modifies.[2][3] The use of a discrete PEG (dPEG®) means that
the linker has a single, defined molecular weight, eliminating the heterogeneity found in
traditional polydisperse PEG polymers and ensuring batch-to-batch consistency in
manufacturing.[1][4] The terminal azide and amine groups offer orthogonal reactivity, allowing
for sequential, controlled conjugation reactions. The azide group is a cornerstone of "click
chemistry," a class of bioorthogonal reactions known for their high efficiency and specificity,
while the primary amine is a versatile nucleophile that readily reacts with various functional
groups. These characteristics have made Azido-PEG35-amine and similar linkers
indispensable for applications ranging from the development of antibody-drug conjugates
(ADCs) to the surface functionalization of nanoparticles and biomaterials.

Diagram 1: Chemical Structure of Azido-PEG35-amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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